Cas no 1261580-13-5 (3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl)

• Product Name: 3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl
• CAS No: 1261580-13-5
• MF: C₁₅H₉ClF₆
• MW: 338.675384283066
• CID: 4992231
• Update Time: 2025-05-20

3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl

• Inchi： 1S/C15H9ClF6/c16-8-11-2-1-10(7-13(11)15(20,21)22)9-3-5-12(6-4-9)14(17,18)19/h1-7H,8H2
• InChI Key： OTCGKAPAPNWNHH-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C(F)(F)F)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl

Introduction to 3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl (CAS No. 1261580-13-5)

3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl, with the CAS number 1261580-13-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include two trifluoromethyl groups and a chloromethyl group attached to a biphenyl backbone. These functional groups endow the molecule with a range of interesting properties, making it a valuable candidate for various applications.

The biphenyl core of this compound is a common structural motif found in many biologically active molecules. The presence of the trifluoromethyl groups imparts significant electron-withdrawing effects, which can influence the compound's reactivity and stability. Additionally, the chloromethyl group provides a reactive site that can be further functionalized for specific applications. These features collectively make 3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl an intriguing molecule for both academic research and industrial development.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceuticals due to their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethyl groups in 3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl contribute to these advantages, making it a potential lead compound for drug discovery. Studies have shown that fluorinated compounds can exhibit enhanced binding affinity to target proteins, which is crucial for the development of effective therapeutic agents.

Beyond its potential in pharmaceuticals, 3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl has also been explored for its applications in materials science. The rigid biphenyl structure and the presence of fluorine atoms make this compound suitable for use in liquid crystals and other advanced materials. Liquid crystals are widely used in display technologies, and the unique properties of this compound could lead to the development of new materials with improved performance characteristics.

The synthesis of 3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the coupling of trifluoromethylated aryl halides with a chloromethylated biphenyl intermediate. The choice of catalysts and solvents plays a crucial role in achieving high yields and purity. Recent advancements in catalytic methods have made it possible to synthesize this compound more efficiently and on a larger scale.

In terms of its biological activity, preliminary studies have indicated that 3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl exhibits moderate cytotoxicity against certain cancer cell lines. This property makes it an interesting candidate for further investigation as an anticancer agent. However, more detailed studies are needed to fully understand its mechanism of action and potential side effects.

The environmental impact of compounds like 3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl is another important consideration. Fluorinated compounds can be persistent in the environment and may have long-term ecological effects. Therefore, researchers are actively exploring ways to design more environmentally friendly synthetic routes and to assess the biodegradability of these compounds.

In conclusion, 3,4'-Bis(trifluoromethyl)-4-chloromethylbiphenyl (CAS No. 1261580-13-5) is a multifaceted compound with potential applications in pharmaceuticals, materials science, and other areas. Its unique structural features and functional groups make it an attractive target for both academic research and industrial development. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in various scientific disciplines.